Cas no 21063-91-2 (pregna-4,6-diene-3,11,20-trione)

• Product Name: pregna-4,6-diene-3,11,20-trione
• CAS No: 21063-91-2
• MF: C₂₁H₂₆O₃
• MW: 326.429346561432
• CID: 1402217
• PubChem ID: 210156
• Update Time: 2025-04-20

pregna-4,6-diene-3,11,20-trione Chemical and Physical Properties

Names and Identifiers

• pregna-4,6-diene-3,11,20-trione
• (8S,9S,10R,13S,14S,17S)-17-acetyl-10,13-dimethyl-2,8,9,12,14,15,16,17-octahydro-1H-cyclopenta[a]phenanthrene-3,11-dione
• 11-Keto-6-dehydroprogesterone
• DTXSID10943373
• BRN 3006138
• 4-07-00-02815 (Beilstein Handbook Reference)
• 21063-91-2

• Inchi： 1S/C21H26O3/c1-12(22)16-6-7-17-15-5-4-13-10-14(23)8-9-20(13,2)19(15)18(24)11-21(16,17)3/h4-5,10,15-17,19H,6-9,11H2,1-3H3/t15-,16+,17-,19+,20-,21+/m0/s1
• InChI Key： LPJAFNVSXMTJMN-DADBAOPHSA-N
• SMILES： O=C1C[C@]2(C)[C@@H](C(C)=O)CC[C@H]2[C@@H]2C=CC3=CC(CC[C@]3(C)[C@H]21)=O

Computed Properties

• Exact Mass: 326.18828
• Monoisotopic Mass: 326.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 506.4°C at 760 mmHg
• Flash Point: 218.3°C
• Refractive Index: 1.565
• PSA: 51.21